4-methoxy-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound is also known as N-(2-(4-(methoxyphenylcarbamoyl)ethyl)-4-(phenylpiperazin-1-yl)sulfonyl)benzamide and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Activity
Compounds with structures similar to the one you’ve mentioned have been studied for their antimicrobial properties. For example, piperazine derivatives have shown potential in inhibiting bacterial oxidoreductase enzymes, which could make them valuable as antibacterial agents .
Anti-inflammatory Properties
Derivatives of methoxyphenyl compounds have been investigated for their anti-inflammatory effects, particularly in inhibiting enzymes like iNOS and COX-2, which are involved in inflammatory responses .
Cancer Research
Some methoxyphenyl derivatives have been explored for their therapeutic activity against cancer by targeting specific pathways such as STAT3 transcription activity, which plays a role in cell growth and survival .
Enzyme Inhibition
The phenylpiperazine moiety is often associated with enzyme inhibition, which can be leveraged in drug design to target specific disease-causing enzymes or pathways .
Molecular Docking Studies
Compounds with a similar structure are used in molecular docking studies to predict how they might interact with various biological targets, which is crucial in drug discovery and development .
Synthesis of Novel Compounds
The benzamide group, when combined with other functional groups like methoxy and phenylpiperazine, can be used to synthesize novel compounds with potential pharmacological activities .
Springer - Antimicrobial activity of piperazine derivatives Nature - Anti-inflammatory properties of methoxyphenyl derivatives Springer - Molecular docking studies MDPI - Synthesis of novel compounds
properties
IUPAC Name |
4-methoxy-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4S/c1-27-19-9-7-17(8-10-19)20(24)21-11-16-28(25,26)23-14-12-22(13-15-23)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBCGJVMPZADYJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.